Cas no 330201-91-7 (3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide)

3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide structure
330201-91-7 structure
Product Name:3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide
CAS No:330201-91-7
MF:C20H11ClN2OS2
MW:394.897140741348
CID:5942641
PubChem ID:2329946
Update Time:2023-11-23

3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide
    • 3-chloro-N-(naphtho[1,2-d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide
    • Benzo[b]thiophene-2-carboxamide, 3-chloro-N-naphtho[1,2-d]thiazol-2-yl-
    • Z28419002
    • 330201-91-7
    • F0359-0154
    • N-benzo[e][1,3]benzothiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide
    • UPCMLD0ENAT0505-1295:001
    • SR-01000424775-1
    • 3-chloro-N-{naphtho[1,2-d][1,3]thiazol-2-yl}-1-benzothiophene-2-carboxamide
    • Oprea1_415702
    • SR-01000424775
    • AKOS001031045
    • Inchi: 1S/C20H11ClN2OS2/c21-16-13-7-3-4-8-14(13)25-18(16)19(24)23-20-22-17-12-6-2-1-5-11(12)9-10-15(17)26-20/h1-10H,(H,22,23,24)
    • InChI Key: GTNJUMPFFAETTK-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C(Cl)=C(C(NC1=NC3=C4C(C=CC=C4)=CC=C3S1)=O)S2

Computed Properties

  • Exact Mass: 394.0001330g/mol
  • Monoisotopic Mass: 394.0001330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 98.5Ų

Experimental Properties

  • Density: 1.549±0.06 g/cm3(Predicted)
  • pka: 9.33±0.43(Predicted)

3-chloro-N-{naphtho1,2-d1,3thiazol-2-yl}-1-benzothiophene-2-carboxamide Pricemore >>

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